Cas no 61147-69-1 (Benzonitrile, 4-(3-methyl-1-oxo-2-phenylbutyl)-)

• Product Name: Benzonitrile, 4-(3-methyl-1-oxo-2-phenylbutyl)-
• CAS No: 61147-69-1
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• CID: 490710
• PubChem ID: 71399007
• Update Time: 2025-04-19

Benzonitrile, 4-(3-methyl-1-oxo-2-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-methyl-1-oxo-2-phenylbutyl)-
• 4-(3-methyl-2-phenylbutanoyl)benzonitrile
• DTXSID90820395
• 61147-69-1

• Inchi： 1S/C18H17NO/c1-13(2)17(15-6-4-3-5-7-15)18(20)16-10-8-14(12-19)9-11-16/h3-11,13,17H,1-2H3
• InChI Key： TWNFSOSXGXQWNC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 263.13111
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86